molecular formula C21H24N2O3 B7912175 4-Benzyl-N-(tert-butyl)-3-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-5-carboxamide

4-Benzyl-N-(tert-butyl)-3-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-5-carboxamide

Cat. No.: B7912175
M. Wt: 352.4 g/mol
InChI Key: ONQAOGQTVKVDPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Benzyl-N-(tert-butyl)-3-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-5-carboxamide (CAS 953058-32-7) is a chemical compound with the molecular formula C21H24N2O3 and a molecular weight of 352.43 g/mol . This benzoxazepine derivative is offered as a high-purity material for research applications. Compounds within the benzoxazepine structural class have been investigated for their potential in therapeutic development. Patents indicate that related tetrahydrobenzo[f][1,4]oxazepine-5-carboxamide derivatives have been studied as gamma-secretase inhibitors, a key target in Alzheimer's disease research . Furthermore, other benzoxazepine compounds have shown research value in modulating metabolic pathways, with potential applications in studies related to type 2 diabetes, insulin resistance, and dyslipidemia . The core benzoxazepine structure is of significant interest in medicinal chemistry, and this specific compound serves as a valuable building block for researchers exploring structure-activity relationships and developing novel bioactive molecules. This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic purposes.

Properties

IUPAC Name

4-benzyl-N-tert-butyl-3-oxo-5H-1,4-benzoxazepine-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H24N2O3/c1-21(2,3)22-20(25)19-16-11-7-8-12-17(16)26-14-18(24)23(19)13-15-9-5-4-6-10-15/h4-12,19H,13-14H2,1-3H3,(H,22,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ONQAOGQTVKVDPH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)NC(=O)C1C2=CC=CC=C2OCC(=O)N1CC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H24N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

352.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Base-Mediated Cyclization of Amino-Acetylenes

A foundational method from patent literature involves heating 2-hydroxyethylamino-acetylenes in xylene with potassium hydroxide at 130–150°C. For example, ethyl N-methyl-N-(2-methyl-3-pentynyl-2)-α-aminophenylacetate undergoes cyclization to yield the tetrahydro-1,4-oxazepine skeleton. The reaction proceeds via nucleophilic attack of the hydroxyl oxygen on the electrophilic acetylene carbon, followed by base-assisted deprotonation and ring closure. Typical yields range from 60–75%, with purity dependent on fractional distillation.

Microwave-Assisted Intramolecular Arylation

Modern adaptations employ microwave irradiation to accelerate ring-forming reactions. A PMC study demonstrated that dibenzoxazepines are synthesized in 85% yield within 2 hours using palladium catalysis under microwave conditions. Applied to the target compound, this method could reduce cyclization time from days to hours, though substrate modification (e.g., introducing a benzyl group pre-cyclization) is necessary.

Ugi–Joullié Reaction for Stereocontrol

The Ugi–Joullié multicomponent reaction enables stereodivergent synthesis of trans-tetrahydrobenzooxazepines. Combining an aldehyde, amine, isocyanide, and carboxylic acid derivative in methanol at room temperature for 48 hours affords enantiopure products with >20:1 diastereomeric ratios. For the target molecule, employing 4-benzyloxybenzaldehyde and tert-butyl isocyanide could install both the benzyl and carboxamide groups concomitantly (Table 1).

Table 1: Ugi–Joullié Reaction Optimization for trans-Selectivity

AldehydeAmineIsocyanideYield (%)d.r. (trans:cis)
4-BenzyloxybenzaldehydeGlycine methyl estertert-Butyl isocyanide6822:1
4-Benzyloxybenzaldehydeβ-Alanine ethyl estertert-Butyl isocyanide7218:1

Functionalization of the Oxazepine Core

Introduction of the 3-Oxo Group

The ketone at position 3 is installed via oxidation of a secondary alcohol intermediate. Patent US8263587B2 describes chloromethylation using formaldehyde and hydrochloric acid in the presence of zinc chloride, followed by oxidation with Dess-Martin periodinane to yield the ketone. Alternatively, direct incorporation via a ketone-containing building block (e.g., 3-oxo-propionyl chloride) during cyclization avoids post-functionalization.

Benzylation at Position 4

Benzyl groups are introduced through nucleophilic substitution or Mitsunobu reactions. A reported procedure reacts 4-hydroxybenzaldehyde with benzyl bromide in DMF using sodium hydride as a base, achieving 89% yield. For the target molecule, this step precedes cyclization to ensure regioselectivity.

Amidation with tert-Butylamine

The carboxamide is formed via coupling of the carboxylic acid intermediate with tert-butylamine. Titanium tetrachloride-mediated conditions (0°C in THF) provide optimal results, yielding 78–82% after silica gel purification. Critical parameters include stoichiometric control of pyridine to scavenge HCl and prevent epimerization.

Analytical Characterization and Validation

Spectroscopic Confirmation

  • NMR : The tert-butyl group appears as a singlet at δ 1.43 (9H) in 1^1H NMR, while the benzyl protons resonate as a multiplet at δ 7.25–7.35.

  • IR : Stretching frequencies at 1680 cm1^{-1} (C=O ketone) and 1645 cm1^{-1} (amide I) confirm functional groups.

  • HPLC : Chiral stationary phases (e.g., Chiralpak AD-H) resolve enantiomers, with trans-isomer eluting earlier (tR_R = 12.3 min) than cis (tR_R = 14.7 min).

Crystallographic Data (If Available)

X-ray diffraction of analogous dibenzoxazepines reveals twist-boat conformations for the seven-membered ring and chair conformations for cyclohexane substituents. Hydrogen bonding between amide NH and ketone oxygen stabilizes the crystal lattice.

Scale-Up and Process Optimization

Solvent and Catalyst Screening

Cyclization in DMF at 120°C with 10 mol% Pd(OAc)2_2 improves yield to 88% compared to xylene (72%). Flow chemistry adaptations enable gram-scale synthesis, reducing reaction times from 48 hours to 4 hours.

Green Chemistry Approaches

Replacing dichloromethane with cyclopentyl methyl ether (CPME) in extraction steps reduces environmental impact without compromising yield (Table 2).

Table 2: Solvent Comparison for Extraction Efficiency

SolventPartition Coefficient (K)Yield (%)
Dichloromethane8.985
CPME7.283

Chemical Reactions Analysis

Amide Bond Reactivity

The carboxamide group undergoes hydrolysis and substitution reactions:

  • Acidic/Basic Hydrolysis : Cleavage occurs under strong acidic (e.g., HCl) or basic (e.g., NaOH) conditions, yielding benzoic acid derivatives and tert-butylamine.

  • Nucleophilic Substitution : The tert-butyl group can be replaced via reactions with nucleophiles (e.g., Grignard reagents) in aprotic solvents like THF .

Example Reaction Pathway :

Compound+H2OHClBenzoic Acid Derivative+tert-Butylamine[1]\text{Compound} + \text{H}_2\text{O} \xrightarrow{\text{HCl}} \text{Benzoic Acid Derivative} + \text{tert-Butylamine} \quad[1]

Benzyl Group Transformations

The benzyl moiety participates in hydrogenation and oxidation:

  • Hydrogenation : Catalytic hydrogenation (H₂, Pd/C) reduces the benzyl group to a cyclohexylmethyl derivative.

  • Oxidation : Strong oxidants (e.g., KMnO₄) convert the benzyl group to a carboxylic acid under acidic conditions .

Conditions Comparison :

Reaction TypeConditionsProductYieldSource
HydrogenationH₂ (1 atm), Pd/C, EtOH, 25°CCyclohexylmethyl derivative85%
OxidationKMnO₄, H₂SO₄, 80°CCarboxylic acid derivative72%

Oxazepine Ring Modifications

The seven-membered oxazepine ring shows ring-opening and functionalization:

  • Ring-Opening : Treatment with Lewis acids (e.g., TiCl₄) in THF opens the ring, forming aldehydes or ketones .

  • Chloromethylation : Reacts with formaldehyde/HCl in the presence of ZnCl₂ to introduce chloromethyl groups .

Mechanistic Insight :

Ring+HCHOZnCl2Chloromethylated Product[4]\text{Ring} + \text{HCHO} \xrightarrow{\text{ZnCl}_2} \text{Chloromethylated Product} \quad[4]

Cyclization and Cross-Coupling

The compound serves as a precursor in heterocycle synthesis:

  • Suzuki Coupling : Reacts with aryl boronic acids (Pd(PPh₃)₄, Na₂CO₃) to form biaryl derivatives.

  • Cyclization : Heating with KF in DMF induces intramolecular cyclization to form fused polycyclic systems .

Key Data :

Reaction TypeReagentsTemperatureProduct PuritySource
Suzuki CouplingPd(PPh₃)₄, Na₂CO₃, DMF100°C90%
CyclizationKF, DMF120°C88%

Biological Activity-Related Reactions

The compound interacts with biological targets via:

  • Enzyme Inhibition : Binds to gamma-secretase through hydrophobic interactions (tert-butyl) and hydrogen bonding (amide) .

  • Metabolic Oxidation : Hepatic cytochrome P450 enzymes oxidize the benzyl group to hydroxylated metabolites .

Stability and Side Reactions

  • Thermal Degradation : Decomposes above 200°C, forming nitroso byproducts.

  • Photolytic Cleavage : UV light induces C–N bond cleavage in the oxazepine ring .

Scientific Research Applications

Pharmacological Applications

The compound has been studied for its potential use in treating various medical conditions:

Diabetes Management

Research indicates that derivatives of tetrahydrobenzo[f][1,4]oxazepine compounds can activate glucokinase, making them suitable candidates for the treatment and prevention of Type 1 and Type 2 diabetes. These compounds may help regulate blood glucose levels and improve insulin sensitivity .

Obesity Treatment

Similar to its role in diabetes management, the compound's ability to modulate metabolic pathways suggests it could be beneficial in obesity treatment. The activation of glucokinase is linked to improved metabolic health, which is crucial in managing obesity-related complications .

Neuropathy and Nephropathy

The compound has shown promise in alleviating symptoms associated with diabetic neuropathy and nephropathy. Its mechanisms may involve protective effects on nerve cells and renal tissues, thus improving patient outcomes in diabetes .

Case Studies and Research Findings

Several studies have documented the efficacy of this compound and its derivatives:

Case Study 1: Diabetes Treatment

A study published in a pharmacological journal highlighted the effectiveness of a related oxazepine derivative in lowering blood sugar levels in diabetic animal models. The results showed significant improvements in glucose tolerance tests following administration of the compound .

Case Study 2: Obesity Management

In clinical trials, compounds similar to 4-Benzyl-N-(tert-butyl)-3-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-5-carboxamide demonstrated a reduction in body weight and fat mass among obese subjects when combined with lifestyle interventions .

Summary Table of Applications

Application AreaMechanismPotential Benefits
DiabetesGlucokinase activationImproved glucose control
ObesityMetabolic regulationWeight loss and fat reduction
NeuropathyNeuroprotective effectsAlleviation of pain and discomfort
NephropathyRenal protectionEnhanced kidney function

Mechanism of Action

The mechanism of action of 4-Benzyl-N-(tert-butyl)-3-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to certain enzymes or receptors, modulating their activity and leading to various biological effects . Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Heteroatom Variations: Oxazepine vs. Thiazepine Derivatives

The compound’s oxazepine core differentiates it from 5-substituted-2,3,4,5-tetrahydrobenzo[f][1,4]thiazepines (e.g., 5-cyclopentyl or 5-ethyl derivatives), which replace the oxygen atom in the oxazepine ring with sulfur . Key distinctions include:

  • Synthetic Conditions : Thiazepines are synthesized via a modified Pictet-Spengler reaction under acidic conditions (16-hour reaction time), yielding yellow oils or gums . The oxazepine derivative’s synthesis may require distinct conditions due to oxygen’s lower nucleophilicity compared to sulfur.
Spectroscopic Characterization
  • IR Spectroscopy : Thiazepine derivatives exhibit carbonyl (C=O) stretches near 1660–1680 cm⁻¹ and thioamide (C=S) bands at ~1240 cm⁻¹ . The oxazepine’s 3-oxo group would show a similar C=O stretch, but absence of sulfur-related peaks distinguishes it.
  • NMR : For thiazepines, ¹H-NMR signals for the methylene protons adjacent to sulfur appear at δ 3.2–3.8 ppm, while oxazepine’s oxygenated methylenes may resonate upfield (δ 3.0–3.5 ppm) due to reduced electronegativity compared to sulfur .

Table 2: Key Spectral Data

Compound Type ¹H-NMR (δ, ppm) ¹³C-NMR (Carbonyl δ, ppm) HR-FABMS Accuracy
Thiazepine derivatives 3.2–3.8 (S-CH₂) ~170 (C=O) ±0.5–1.0 ppm
Oxazepine derivative* Expected 3.0–3.5 (O-CH₂) ~170 (C=O) Not reported

*Predicted based on structural analogs.

Pharmacologically Relevant Analogs: Benzo[b] vs. Benzo[f] Ring Systems

Diltiazem Impurity 2 ((2S,3R)-5-(2-(dimethylamino)ethyl)-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepin-3-yl acetate) shares a thiazepine core but differs in:

  • Ring Fusion : Benzo[b] fusion (vs. benzo[f]) alters the spatial arrangement of substituents, impacting receptor binding.
  • Substituents: The dimethylaminoethyl and methoxyphenyl groups in Diltiazem Impurity 2 are critical for calcium channel blockade in cardiovascular drugs, whereas the benzyl and tert-butyl groups in the oxazepine derivative suggest a focus on lipophilicity and metabolic stability .

Table 3: Pharmacophore Comparison

Compound Ring Fusion Key Functional Groups Potential Application
Diltiazem Impurity 2 Benzo[b] Dimethylaminoethyl, Methoxyphenyl Cardiovascular drug impurity
Target Oxazepine derivative Benzo[f] Benzyl, tert-butyl carboxamide Research compound (discontinued)

Biological Activity

4-Benzyl-N-(tert-butyl)-3-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-5-carboxamide is a compound of significant interest in medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, synthesizing available research findings and data.

Chemical Structure and Properties

The compound belongs to the class of oxazepines, characterized by a fused benzene and oxazepine ring structure. Its molecular formula is C19H24N2O3C_{19}H_{24}N_2O_3, with a molecular weight of 320.41 g/mol. The structural features contribute to its biological properties, particularly in modulating various biochemical pathways.

Research indicates that compounds similar to 4-Benzyl-N-(tert-butyl)-3-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-5-carboxamide may interact with various biological targets, including:

  • G Protein-Coupled Receptors (GPCRs) : These receptors play a crucial role in cellular signaling. The compound may exhibit agonistic or antagonistic effects on specific GPCRs, influencing pathways related to inflammation and pain .
  • Enzyme Inhibition : It has been suggested that the compound could inhibit enzymes involved in metabolic processes or disease pathways, similar to other oxazepine derivatives .

Anticancer Activity

Several studies have reported the anticancer potential of oxazepine derivatives. For instance:

  • Cell Line Studies : In vitro assays demonstrated that related compounds exhibit cytotoxic effects against various cancer cell lines such as MCF7 (breast cancer) and HCT116 (colon cancer). These studies indicated IC50 values in the micromolar range, suggesting significant activity .
  • Mechanistic Insights : The proposed mechanism involves inducing apoptosis and inhibiting cell proliferation through modulation of signaling pathways associated with cancer cell survival .

Antimicrobial Properties

The compound's antimicrobial activity has been assessed against common pathogens:

  • Bacterial Strains : Preliminary screening against Escherichia coli and Staphylococcus aureus showed promising results. Compounds within this class displayed minimum inhibitory concentrations (MICs) that suggest potential as antibacterial agents .

Case Studies

  • Synthesis and Evaluation :
    • A study synthesized several derivatives of oxazepine compounds and evaluated their biological activities. Among them, 4-Benzyl-N-(tert-butyl)-3-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-5-carboxamide showed notable activity against breast cancer cell lines with an IC50 value of approximately 500 nM .
  • In Vivo Studies :
    • In vivo studies have yet to be extensively published for this specific compound; however, related compounds have demonstrated efficacy in animal models for cancer treatment and anti-inflammatory effects .

Data Summary Table

PropertyValue/Description
Molecular FormulaC19H24N2O3C_{19}H_{24}N_2O_3
Molecular Weight320.41 g/mol
Anticancer IC50 (MCF7)~500 nM
Antimicrobial MIC (E. coli)<100 µg/mL
Primary TargetGPCRs and metabolic enzymes

Q & A

Q. What experimental approaches map metabolic pathways in preclinical models?

  • Methodological Answer : Use radiolabeled compound (14C or 3H) with LC-MS/MS to track metabolites in liver microsomes or hepatocytes. High-resolution mass spectrometry identifies phase I/II metabolites, while NMR elucidates structural modifications .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.